A propeller-shaped μ4-carbonate hexanuclear dysprosium complex with a high energetic barrier to magnetisation relaxation†
Dalton Transactions Pub Date: 2016-09-23 DOI: 10.1039/C6DT02873J
Abstract
A Dy6 complex composed of two Dy3 triangular units, [Dy6(μ3-OH)(CO3)3(bsc)3(MeOH)14(H2O)](Cl)5·(H2O)·(MeOH)2 (1), was isolated and found to exhibit slow relaxation of the magnetisation under zero applied dc field, resulting in a high energetic barrier to relaxation.
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